Cas no 117009-98-0 (1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester)
117009-98-0 structure
Product Name:1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester
CAS No:117009-98-0
MF:C15H23N3O2
MW:277.362023591995
CID:132667
PubChem ID:53482057
Update Time:2025-04-19
1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester
- Benzyl 4-(3-aminopropyl)piperazine-1-carboxylate
- 3-(4-Cbz-piperazinyl)propanamine
- ACMC-20mmyw
- AG-D-38704
- CTK4B0099
- FT-0604300
- KB-233077
- PubChem12264
- 4-(3-Aminopropyl)-1-piperazinecarboxylic acid phenylmethyl ester
- 117009-98-0
- ETHYL2-PYRIDINEGLYOXYLATE
- AKOS015908560
- DTXSID80703860
-
- Inchi: 1S/C15H23N3O2/c16-7-4-8-17-9-11-18(12-10-17)15(19)20-13-14-5-2-1-3-6-14/h1-3,5-6H,4,7-13,16H2
- InChI Key: BNRXWVARIROIGZ-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(N1CCN(CCCN)CC1)=O
Computed Properties
- Exact Mass: 277.17919
- Monoisotopic Mass: 277.179
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.8A^2
- XLogP3: 0.8
Experimental Properties
- Density: 1.133±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (12 g/l) (25 º C),
- PSA: 58.8
1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
117009-98-0 (1-Piperazinecarboxylicacid, 4-(3-aminopropyl)-, phenylmethyl ester) Related Products
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